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Molecular Structure and Bonding

The dihydrogen borate ion, with the formula H₂BO₃⁻ or often written as [B(OH)₂O]⁻ or [BO(OH)₂]⁻,

is the conjugate base of boric acid (H₃BO₃) after the first deprotonation [1] [2].

Molecular Geometry: The structure is derived from boric acid, which has a trigonal planar geometry
around the central boron atom [2]. In the dihydrogen borate ion, the boron atom is expected to remain

sp² hybridized and bonded to three oxygen atoms.
Resonance and Formal Charge: The electronic structure is best described by resonance, which

delocalizes the negative charge over the oxygen atoms. The table below shows the calculation of
formal charges for one dominant resonance structure. Formal charge is calculated as: Valence
electrons - (Lone pair electrons + ½ Bonding electrons) [3] [4].

Table: Formal Charge Calculation for a Key Resonance Structure of H₂BO₃⁻

Atom
Valence
Electrons

Nonbonding
Electrons

Bonding Electrons
(÷2)

Formal
Charge

Boron (B) 3 0 4 (÷2) = 2 +1

Oxygen
(O1)

6 4 4 (÷2) = 2 0

Oxygen
(O2)

6 6 2 (÷2) = 1 -1
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Atom
Valence
Electrons

Nonbonding
Electrons

Bonding Electrons
(÷2)

Formal
Charge

Oxygen

(O3)

6 6 2 (÷2) = 1 -1

The following diagram illustrates the primary resonance forms that contribute to the structure of the

dihydrogen borate ion, showing the delocalization of the negative charge.

O   -H-OBO-H O-HH-OBO   -Resonance O-HO   -BO-HResonance

Click to download full resolution via product page

Figure: Resonance structures of the dihydrogen borate ion. The negative charge is delocalized across the

oxygen atoms.

Boron-Oxygen Bonding: The B-O bond in hydroxy-boron compounds has a significant contribution

from pπ-pπ dative bonding [5]. A lone pair from a hydroxyl oxygen atom donates into the empty p
orbital on the electron-deficient boron, giving the B–O bond some double-bond character. This

interaction shortens and strengthens the bond.

Experimental and Analytical Insights

While direct protocols for dihydrogen borate are scarce, research on boric acid and related boron compounds

provides relevant methodologies.

Preparation of High-Purity Boric Acid: One study detailed the preparation of high-purity ¹⁰B boric

acid from ¹⁰BF₃–methanol complex and calcium chloride in deionized water [6]. The optimal

conditions were:

Reaction Time: 20 hours
Molar Ratio (n(CaCl₂) : n(¹⁰BF₃–methanol complex)): 3:1

Water Amount: 1 L per mol of complex
Additive: H₂O₂ was used to oxidize and remove Fe²⁺ impurities.
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Purification: The product was purified via cooling crystallization and recrystallization, achieving

99.95% purity [6].

Structural Characterization Techniques:

Vibrational Spectroscopy: Infrared (IR) spectroscopy is used to verify the formation of boric

acid by comparing its spectrum to a standard [6].
X-Ray Diffraction (XRD): Used to confirm the crystal structure and phase of the produced

boric acid [6].
Neutron Diffraction: This technique is particularly powerful for accurately locating light atoms,

especially hydrogen, within a crystal structure [7]. It has been used to study hydrogen and
dihydrogen bonding in related boron-nitrogen compounds.

Applications and Relevance

The dihydrogen borate ion and its parent compound, boric acid, are functionally important in several fields.

Nuclear Industry: Boric acid is widely used as a neutron capture agent in the coolant systems of
pressurized water reactors to control the nuclear fission rate. Enriched ¹⁰B boric acid is particularly

effective due to ¹⁰B's high thermal neutron absorption cross-section [6].
Medicine: Boric acid itself has well-known antiseptic properties and is used in topical medical and

cosmetic applications [2]. Furthermore, ¹⁰B is a key component in developing boronated drugs for
Boron Neutron Capture Therapy (BNCT), an experimental treatment for certain types of tumors [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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